Cas no 2138377-01-0 (2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane)

• Product Name: 2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane
• CAS No: 2138377-01-0
• MF: C₁₂H₂₄N₂O₃S
• MW: 276.395562171936
• CID: 5611465
• PubChem ID: 165486970
• Update Time: 2025-10-23

2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• EN300-842594
• 2138377-01-0
• 2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
• 2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane

• Inchi： 1S/C12H24N2O3S/c1-3-8-18(15,16)14-6-4-12(5-7-14)10-13-9-11(2)17-12/h11,13H,3-10H2,1-2H3
• InChI Key： VCVPFHWVKNXRQG-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CCC2(CNCC(C)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 276.15076381g/mol
• Monoisotopic Mass: 276.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67Ų

Additional information on 2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane

Comprehensive Overview of 2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2138377-01-0)

The compound 2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2138377-01-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and sulfonyl group make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

One of the most intriguing aspects of this compound is its molecular architecture. The 1-oxa-4,9-diazaspiro[5.5]undecane core provides a rigid yet flexible structure, which is highly desirable in medicinal chemistry. The incorporation of a propane-1-sulfonyl moiety further enhances its physicochemical properties, such as solubility and metabolic stability. These features align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the scientific community has shown growing interest in spirocyclic compounds like 2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane. This is partly due to their prevalence in natural products and their success in clinical-stage therapeutics. For instance, spirocycles are often found in CNS-targeting drugs, which address conditions such as neurodegenerative diseases and mood disorders. The compound's CAS No. 2138377-01-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential role in kinase inhibition. Kinases are critical targets in oncology and inflammatory diseases, and the sulfonyl group in this molecule may facilitate interactions with ATP-binding sites. Computational studies suggest that the 2-methyl substitution could fine-tune binding affinity, making it a valuable template for structure-activity relationship (SAR) studies. Such investigations are crucial for optimizing lead compounds in preclinical development.

From a synthetic chemistry perspective, the preparation of 2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane involves innovative strategies to construct its spirocyclic system. Recent publications highlight the use of transition-metal catalysis and multicomponent reactions to access similar scaffolds efficiently. These methods align with the industry's push toward green chemistry and sustainable synthesis, which are hot topics in both academic and industrial settings.

The compound's physicochemical profile also makes it a subject of interest in formulation science. Its moderate logP and polar surface area suggest favorable drug-likeness, a key consideration in early-stage development. Additionally, its stability under physiological conditions is being evaluated to assess its suitability for oral administration, a preferred route for many therapeutics.

In summary, 2-methyl-9-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2138377-01-0) represents a compelling case study in modern medicinal chemistry. Its structural novelty, combined with its potential applications in drug discovery and chemical biology, positions it as a molecule worth watching. As research progresses, it may unlock new opportunities for treating unmet medical needs, reinforcing the importance of spirocyclic sulfonamides in science and medicine.